7-methoxy-3-({1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one

• IUPAC Name: 7-methoxy-3-[[1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl]methyl]quinazolin-4-one
• InChI: InChI=1S/C20H24N4O3/c1-14-9-16(22-27-14)12-23-7-5-15(6-8-23)11-24-13-21-19-10-17(26-2)3-4-18(19)20(24)25/h3-4,9-10,13,15H,5-8,11-12H2,1-2H3
• InChI Key: VQAYAYCUNHPEIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CN2CCC(CC2)CN3C=NC4=C(C3=O)C=CC(=C4)OC
• Molecular Formula: C20H24N4O3
• Molecular Weight: 368.4 g/mol
• CAS No.: 2549008-97-9

Description

This compound is a quinazolin-4-one derivative characterized by a methoxy group at position 7 of the quinazoline core and a substituted piperidinylmethyl moiety at position 2. Quinazolin-4-ones are recognized for their diverse biological activities, including kinase inhibition and antimicrobial properties . However, synthesis challenges, such as failed condensation reactions reported for similar quinazolin-4-ones, highlight the need for optimized synthetic routes for this class of compounds .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a comparative analysis of the target compound with three analogs, emphasizing structural variations, physicochemical properties, and research insights.

7-Methoxy-3-({1-[3-(Methoxymethyl)-1,2,4-Thiadiazol-5-yl]Piperidin-4-yl}Methyl)-3,4-Dihydroquinazolin-4-One (CAS: 2548986-56-5)

• Molecular Formula : C₁₉H₂₃N₅O₃S
• Key Differences :
  • Replaces the 5-methyl-1,2-oxazole group with a 3-(methoxymethyl)-1,2,4-thiadiazole ring.
  • Incorporates sulfur in the thiadiazole ring, which may enhance π-π stacking interactions but reduce metabolic stability compared to the oxazole analog.
• Research Findings: The thiadiazole substitution increases molecular weight (401.48 g/mol vs.

7-Methoxy-3-[(Piperidin-4-yl)Methyl]-3,4-Dihydroquinazolin-4-One Dihydrochloride (CAS: 2379946-38-8)

• Molecular Formula : C₁₅H₂₀Cl₂N₃O₂ (dihydrochloride salt)
• Key Differences: Lacks the 5-methyl-1,2-oxazolylmethyl substituent on the piperidine ring.
• The absence of the oxazole group may reduce target binding affinity, as heteroaromatic substituents often enhance interactions with enzymes or receptors .

5-{1-[(4-Bromophenyl)Acetyl]Piperidin-4-yl}-4-Phenyl-2,4-Dihydro-3H-1,2,4-Triazol-3-One (CAS: 2061679-29-4)

• Molecular Formula : C₂₂H₂₂BrN₅O₂
• Key Differences :
  • Replaces the quinazolin-4-one core with a triazolone ring.
  • Features a 4-bromophenylacetyl group on the piperidine, introducing bulk and halogen-mediated hydrophobic interactions.
• Research Findings :
  • The triazolone scaffold is associated with antimicrobial and anticancer activities, diverging from quinazolin-4-one’s kinase inhibition profile .
  • The bromine atom may improve binding to hydrophobic pockets but increase toxicity risks .